Cas no 161940-20-1 (Methyl 4-Boc-aminothiophene-3-carboxylate)

• Product Name: Methyl 4-Boc-aminothiophene-3-carboxylate
• CAS No: 161940-20-1
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• MDL: MFCD08275692
• CID: 136310
• PubChem ID: 10753631
• Update Time: 2025-06-08

Methyl 4-Boc-aminothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Boc-aminothiophene-3-carboxylate
• 3-Thiophenecarboxylicacid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• Methyl 4-((tert-butoxycarbonyl)amino)thiophene-3-carboxylate
• methyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]thiophene-3-carboxylate
• Methyl 4-{[(tert-butoxy)carbonyl]aMino}thiophene-3-carboxylate
• QC-5923
• 4-tert-Butoxycarbonylaminothiophene-3-carboxylic acid methyl est
• 4-TERT-BUTOXYCARBONYLAMINOTHIOPHENE-3-CARBOXYLIC ACID METHYL ESTER
• DTXSID30444458
• AKOS015920036
• 4-TERT-BUTOXYCARBONYLAMINOTHIOPHENE-3-CARBOXYLIC ACID METHYL ESTER, 95+%
• Methyl4-((tert-butoxycarbonyl)amino)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• FT-0706889
• MFCD08275692
• 161940-20-1
• SCHEMBL9209481
• methyl 4-[(tert-butoxycarbonyl)amino]thiophene-3-carboxylate
• DB-001502

• MDL： MFCD08275692
• Inchi： 1S/C11H15NO4S/c1-11(2,3)16-10(14)12-8-6-17-5-7(8)9(13)15-4/h5-6H,1-4H3,(H,12,14)
• InChI Key： XLHBETGJNREXTR-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C(=C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.07200
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 316.165°C at 760 mmHg
• Flash Point: 145.012°C
• Refractive Index: 1.557
• PSA: 92.87000
• LogP: 2.95470

Additional information on Methyl 4-Boc-aminothiophene-3-carboxylate

Methyl 4-Boc-aminothiophene-3-carboxylate (CAS No. 161940-20-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-Boc-aminothiophene-3-carboxylate (CAS No. 161940-20-1) is a highly valuable intermediate in the field of pharmaceutical synthesis, particularly in the development of bioactive molecules. This compound, characterized by its thiophene core and protective Boc (tert-butoxycarbonyl) group on the amino functionality, has garnered significant attention due to its versatility and utility in constructing complex drug scaffolds.

The molecular structure of Methyl 4-Boc-aminothiophene-3-carboxylate consists of a thiophene ring substituted at the 4-position with a Boc-protected amino group and at the 3-position with a carboxylate ester. This unique arrangement makes it an ideal building block for medicinal chemists seeking to develop novel therapeutic agents. The Boc group provides stability during synthetic procedures while protecting the amino group from unwanted side reactions, allowing for selective modifications at other positions on the molecule.

In recent years, there has been a surge in research focusing on heterocyclic compounds, particularly those incorporating thiophene moieties, due to their broad spectrum of biological activities. Thiophenes and their derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. Methyl 4-Boc-aminothiophene-3-carboxylate plays a pivotal role in this research by serving as a precursor for more complex structures that can exhibit enhanced pharmacological properties.

One of the most compelling applications of Methyl 4-Boc-aminothiophene-3-carboxylate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies that minimize side effects associated with traditional treatments. The thiophene core of Methyl 4-Boc-aminothiophene-3-carboxylate provides a scaffold that can be modified to interact with the active sites of kinases, making it an invaluable tool in drug discovery efforts.

Furthermore, Methyl 4-Boc-aminothiophene-3-carboxylate has been utilized in the development of antimicrobial agents. The structural features of thiophene derivatives have been shown to disrupt bacterial cell membranes and interfere with essential metabolic processes. Researchers have leveraged these properties to design novel antibiotics that are effective against drug-resistant strains of bacteria. The Boc protection on the amino group allows for further functionalization, enabling the creation of molecules with tailored antimicrobial activities.

The synthesis of Methyl 4-Boc-aminothiophene-3-carboxylate typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the formation of the thiophene ring through cyclization reactions, followed by functional group transformations to introduce the Boc-amino and carboxylate ester groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In academic research, Methyl 4-Boc-aminothiophene-3-carboxylate has been employed as a model compound for studying reaction mechanisms and developing new synthetic strategies. Its well-defined structure and reactivity make it an excellent candidate for exploring catalytic systems and reaction conditions that can improve yields and selectivity in pharmaceutical synthesis. Such studies contribute to the broader goal of developing greener and more sustainable chemical processes for drug production.

The pharmaceutical industry has also recognized the importance of Methyl 4-Boc-aminothiophene-3-carboxylate as a key intermediate in drug development pipelines. Its versatility allows for rapid diversification of molecular structures, enabling researchers to explore a wide range of potential therapeutic candidates. Collaborative efforts between academia and industry have led to innovative approaches for incorporating this compound into lead optimization programs, accelerating the discovery and development of new drugs.

4-Boc-aminothiophene-3-carboxylate is expected to grow as research continues to uncover new applications for heterocyclic compounds. The continued refinement of synthetic techniques and the exploration of novel biological targets will further enhance its utility in pharmaceutical research. As our understanding of molecular interactions deepens, compounds like Methyl 4-Boc-aminothiophene-3-carboxylate will remain at the forefront of drug discovery efforts.